3-methyl-4-phenyl-3-buten-2-one

• CAS No.: 1901-26-4
• Product Name: 3-methyl-4-phenyl-3-buten-2-one
• Molecular Formula: C11H12O
• Molecular Weight: 160.21 g/mol
• IUPAC Name: (Z)-3-methyl-4-phenylbut-3-en-2-one
• Standard InChI: InChI=1S/C11H12O/c1-9(10(2)12)8-11-6-4-3-5-7-11/h3-8H,1-2H3/b9-8-
• Standard InChIKey: BQJFBHBDOAIIGS-HJWRWDBZSA-N
• Isomeric SMILES: C/C(=C/C1=CC=CC=C1)/C(=O)C
• SMILES: CC(=CC1=CC=CC=C1)C(=O)C
• Canonical SMILES: CC(=CC1=CC=CC=C1)C(=O)C
• Physical Description: pale yellow crystalline solid with a sweet, fruity, berry, camphor odou
• Description: 3-Methyl-4-phenyl-3-buten-2-one, also known as 3-benzylidene-2-butanone or fema 2734, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. 3-Methyl-4-phenyl-3-buten-2-one is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, 3-methyl-4-phenyl-3-buten-2-one is primarily located in the membrane (predicted from logP). 3-Methyl-4-phenyl-3-buten-2-one has a berry, camphor, and fruity taste.
• Solubility: insoluble in water; soluble in organic solvents, oils; very soluble (in ethanol)
• PubChem Compound: 5355902
• Last Modified: Nov 11 2021